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This technical guide provides a comprehensive interpretation of the Aluminum-Silicon (Al-Si)
binary phase diagram, a cornerstone in materials science with significant implications for alloy
development. Understanding this diagram is crucial for controlling the microstructure and,
consequently, the mechanical and physical properties of Al-Si alloys, which are widely used in
the automotive and aerospace industries. This document outlines the key features of the phase
diagram, presents critical quantitative data in a clear format, and details the experimental
methodology used in its determination.

Core Concepts of the Al-Si Phase Diagram

The Al-Si binary phase diagram is a graphical representation of the equilibrium phases of Al-Si
alloys at various temperatures and compositions.[1][2] It is a simple eutectic system
characterized by limited solid solubility of silicon in aluminum and virtually no solid solubility of
aluminum in silicon.[3] This means that under equilibrium conditions, the terminal solid
solutions are nearly pure aluminum and silicon.[3] The diagram is fundamental for
understanding melting and solidification temperatures, the sequence of phase formation upon
cooling, and the solubility limits of silicon in aluminum.[2][3]

The diagram can be broadly divided into three main regions based on the silicon content
relative to the eutectic composition:
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o Hypoeutectic Alloys: These alloys contain less than the eutectic concentration of silicon.
Upon cooling, the primary phase to solidify is the aluminum-rich solid solution (a-Al), followed
by the eutectic solidification of the remaining liquid.

» Eutectic Alloy: This specific composition solidifies at a single temperature, forming a
characteristic lamellar or fibrous microstructure of a-Al and silicon.

o Hypereutectic Alloys: In alloys with silicon content above the eutectic point, primary silicon
crystals form first from the liquid, followed by the eutectic solidification.

Quantitative Data Summary

The critical quantitative data for the Al-Si binary phase diagram, based on the work of Murray
and McAlister (1984), is summarized in the table below.[2][3]

Parameter Value

Melting Point of Aluminum (Al) 660.45 °C

Melting Point of Silicon (Si) 1414 °C

Eutectic Temperature 577 °C[1][3]

Eutectic Composition 12.6 wt.% Si[1][3]

Maximum Solid Solubility of Siin Al 1.65 wt.% Si (at 577 °C)[1][3]
Solid Solubility of Al in Si Negligible[4]

Visualizing the Al-Si Phase Diagram

The following diagram, generated using the DOT language, illustrates the key features of the
Al-Si binary phase diagram.
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Workflow for Phase Diagram Determination via DTA

Preparation

Grepare Al-Si Alloys of Various Compositions)

(Create Small, Uniform Samples)

Expetiment

(Set up DTA Instrument)

Geat Sample and Reference at a Controlled Rate)

i

Gecord Temperature (T) and Differential Temperature (ATD

Analysis & Construction

Plot AT vs. T to Identify Transformation Temperatures

:

Determine Liquidus and Solidus for Each Composition

:

Glot Transformation Temperatures on T-Composition Grapa

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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